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Compound of Interest

Compound Name: Pentanedioic-d6 acid

Cat. No.: B585105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Pentanedioic-d6 acid, also known as

Glutaric-d6 acid, a deuterated analog of glutaric acid. This document outlines its commercial

availability, key technical specifications, and detailed experimental protocols for its application,

particularly as an internal standard in mass spectrometry-based analyses.

Commercial Availability
Pentanedioic-d6 acid is available from several commercial suppliers specializing in stable

isotope-labeled compounds for research purposes. The following table summarizes the

offerings from prominent suppliers.
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Property Value Source

Appearance White to off-white solid [4]

Storage Temperature
+4°C or at room temperature,

protect from moisture.
[1][2]

Solubility
Soluble in DMSO (250 mg/mL

with sonication).
[7]

Stability

Stable under recommended

storage conditions. Should be

re-analyzed for chemical purity

after three years.

[2]

Safety Information
Pentanedioic-d6 acid is classified as a hazardous substance. The following is a summary of

its hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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Experimental Protocols
Pentanedioic-d6 acid is commonly utilized as an internal standard (IS) in quantitative

analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), for the

accurate measurement of its non-deuterated counterpart, glutaric acid, in biological matrices.

The following provides a detailed methodology for its use in such applications.

Preparation of Stock and Working Solutions
Objective: To prepare accurate concentrations of Pentanedioic-d6 acid for use as an internal

standard.

Materials:

Pentanedioic-d6 acid

Dimethyl sulfoxide (DMSO) or other appropriate solvent

Calibrated analytical balance

Volumetric flasks (Class A)

Pipettes (calibrated)

Protocol:

Stock Solution Preparation (e.g., 1 mg/mL):

1. Accurately weigh a precise amount (e.g., 10 mg) of Pentanedioic-d6 acid using a

calibrated analytical balance.

2. Transfer the weighed compound to a clean, dry volumetric flask (e.g., 10 mL).

3. Add a small amount of solvent (e.g., DMSO) to dissolve the solid completely. Gentle

warming or sonication may be required.

4. Once dissolved, bring the solution to the final volume with the solvent.

5. Cap the flask and invert several times to ensure homogeneity.
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6. Store the stock solution at an appropriate temperature (e.g., -20°C) in a tightly sealed

container.

Working Solution Preparation (e.g., 10 µg/mL):

1. Perform a serial dilution of the stock solution to achieve the desired working concentration.

2. For example, to prepare a 10 µg/mL working solution, pipette 100 µL of the 1 mg/mL stock

solution into a 10 mL volumetric flask and dilute to the mark with the appropriate solvent

(e.g., a mixture of water and organic solvent compatible with the analytical method).

Sample Preparation for LC-MS Analysis (Plasma)
Objective: To extract glutaric acid and the Pentanedioic-d6 acid internal standard from a

biological matrix (e.g., plasma) for LC-MS analysis.

Materials:

Plasma samples

Pentanedioic-d6 acid working solution

Protein precipitation solvent (e.g., ice-cold acetonitrile or methanol)

Centrifuge

Autosampler vials

Protocol:

Thaw plasma samples on ice.

In a clean microcentrifuge tube, add a specific volume of the plasma sample (e.g., 100 µL).

Spike the plasma sample with a known amount of the Pentanedioic-d6 acid working

solution (e.g., 10 µL of a 10 µg/mL solution). The final concentration of the IS should be

consistent across all samples, calibrators, and quality controls.
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Add a volume of the protein precipitation solvent (e.g., 300 µL of ice-cold acetonitrile) to the

sample.

Vortex the mixture vigorously for approximately 1 minute to ensure thorough mixing and

protein precipitation.

Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean autosampler vial for LC-MS analysis.

Purity and Isotopic Enrichment Analysis
The chemical purity and isotopic enrichment of Pentanedioic-d6 acid are critical for its use as

an internal standard. These are typically determined by the manufacturer and reported on the

Certificate of Analysis. The primary methods used are:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the chemical structure and assess chemical purity. The absence of significant signals

corresponding to the non-deuterated positions confirms high isotopic enrichment.

Mass Spectrometry (MS): High-resolution mass spectrometry can be used to determine the

isotopic distribution and confirm the mass of the deuterated compound, thereby verifying its

isotopic enrichment.

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC): These

techniques are employed to determine the chemical purity by separating the compound from

any potential impurities.
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Figure 1: Experimental Workflow for Pentanedioic-d6 Acid as an Internal Standard
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Caption: Workflow for using Pentanedioic-d6 acid as an IS.
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Figure 2: Logical Flow of Purity and Enrichment Analysis
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Caption: Analysis methods for Pentanedioic-d6 acid certification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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